1-(3-methoxy-1-methylpyrrolidin-3-yl)methanamine
Description
This compound, also known as (3-methoxy-1-methylpyrrolidin-3-yl)methanamine, has a CAS Number of 1547108-45-1 . It is a liquid in its physical form .
Molecular Structure Analysis
The molecular formula of this compound is C7H16N2O . The InChI code is 1S/C7H16N2O/c1-9-4-3-7(5-8,6-9)10-2/h3-6,8H2,1-2H3 . This indicates that the molecule consists of 7 carbon atoms, 16 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom.Physical And Chemical Properties Analysis
The molecular weight of this compound is 144.22 . It is a liquid at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-methoxy-1-methylpyrrolidin-3-yl)methanamine involves the reaction of 3-methoxy-1-methylpyrrolidine with formaldehyde followed by reduction with sodium borohydride.", "Starting Materials": [ "3-methoxy-1-methylpyrrolidine", "Formaldehyde", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 3-methoxy-1-methylpyrrolidine in methanol.", "Step 2: Add formaldehyde to the solution and stir for 1 hour at room temperature.", "Step 3: Add sodium borohydride to the solution and stir for 2 hours at room temperature.", "Step 4: Quench the reaction by adding hydrochloric acid.", "Step 5: Extract the product with a suitable organic solvent and purify by recrystallization or chromatography." ] } | |
CAS RN |
1547108-45-1 |
Molecular Formula |
C7H16N2O |
Molecular Weight |
144.2 |
Purity |
95 |
Origin of Product |
United States |
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